Cas no 13706-86-0 (5-Methylhexane-2,3-dione)

5-Methylhexane-2,3-dione structure
5-Methylhexane-2,3-dione structure
Product Name:5-Methylhexane-2,3-dione
CAS No:13706-86-0
MF:C7H12O2
MW:128.168982505798
MDL:MFCD00059352
CID:152804
Update Time:2025-04-19

5-Methylhexane-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-Methylhexane-2,3-dione
    • 5-Methyl-2,3-hexanedione
    • 2,3-Hexanedione,5-methyl-
    • 5-Methyl-2,3-hexanedione (Acetyl isovaleryl)
    • Acetylisovaleryl
    • 2-Methylhexa-4,5-dione
    • FEMA 3190
    • Methylhexanedione
    • Isovaleryl acetate
    • acetylisopentanoyl
    • 5-methyl-3-hexanedione
    • 2,3-Hexanedione, 5-methyl-
    • MDL： MFCD00059352
    • Inchi： 1S/C7H12O2/c1-5(2)4-7(9)6(3)8/h5H,4H2,1-3H3
    • InChI Key： PQCLJXVUAWLNSV-UHFFFAOYSA-N
    • SMILES： CC(CC(C(=O)C)=O)C

Computed Properties

  • Exact Mass: 128.08400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 13
  • XLogP3: 0.9

Experimental Properties

  • Color/Form: Strong cream smell, slightly greasy
  • Density: 0.924±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 26.25°C (estimate)
  • Boiling Point: 138°C(lit.)
  • Flash Point: 41.7±4.4 ºC,
  • Refractive Index: 1.4148 (589.3 nm 20 ºC)
  • Solubility: Slightly soluble (19 g/l) (25 º C),
  • PSA: 34.14000
  • LogP: 1.19060
  • Solubility: It is slightly soluble in water and has a sweet taste. It can be miscible with ethanol \ ethylene glycol \ glycerol \ propylene glycol, etc
  • FEMA: 3190 | 5-METHYL-2,3-HEXANEDIONE

5-Methylhexane-2,3-dione Security Information

5-Methylhexane-2,3-dione Customs Data

  • HS CODE：2914190090
  • Customs Data：

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

5-Methylhexane-2,3-dione Pricemore >>

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5-Methylhexane-2,3-dione Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13706-86-0)5-Methyl-2,3-hexanedione
Order Number:LE14862;LE2471834
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:13706-86-0)5-Methyl-2,3-hexanedione
LE14862;LE2471834
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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